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Compound of Interest

Compound Name: 2,5-Dimethylbenzoxazole

Cat. No.: B1361385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethylbenzoxazole, a
heterocyclic organic compound with significant applications in medicinal chemistry and
materials science. This document details its chemical identity, physicochemical properties, a
detailed synthesis protocol, and its potential applications, tailored for professionals in research
and development.

Core Data and Identification

2,5-Dimethylbenzoxazole is a substituted benzoxazole, a class of compounds known for its
versatile biological activities and utility as a structural motif in drug discovery.

IUPAC Name: 2,5-Dimethylbenzoxazole[1] CAS Number: 5676-58-4[1][2]

Physicochemical Properties

A summary of key physicochemical data for 2,5-Dimethylbenzoxazole is presented in the
table below. These properties are crucial for designing experimental conditions, predicting
bioavailability, and developing formulations.
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Property Value Reference
Molecular Formula CoHsNO [2][3]
Molecular Weight 147.17 g/mol [3]
Appearance Clear yellow to brown liquid [41[5]
Boiling Point 218-219 °C [4115]
Density 1.09 g/mL at 25 °C [5]
Flash Point 196 °F [5]
pKa (Predicted) 3.07£0.10 [5]
logP (Estimated) 2.010 [5]
Solubility Insoluble in water [4]
Refractive Index (n20/D) 1.542 [5]

Synthesis of 2,5-Dimethylbenzoxazole

The synthesis of 2,5-Dimethylbenzoxazole can be achieved through the condensation of 2-
amino-p-cresol with N,N-dimethylacetamide. Below is a detailed experimental protocol for this
synthesis.

Experimental Protocol: Synthesis from 2-Amino-p-cresol

Objective: To synthesize 2,5-Dimethylbenzoxazole via the reaction of 2-amino-p-cresol and
N,N-dimethylacetamide.

Materials:

2-Amino-p-cresol

N,N-Dimethylacetamide

Imidazolium chloride

Ethyl acetate
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o Water

e Schlenk flask

e Stirring apparatus
e Heating mantle

e Separatory funnel
e Rotary evaporator
Procedure:

e Reaction Setup: In a tube-type Schlenk flask, combine 2-amino-p-cresol (1.0 equivalent),
imidazolium chloride (0.3 equivalents), and N,N-dimethylacetamide (as the solvent and
reactant).

e Reaction Conditions: The reaction mixture is stirred at 160°C for 8 hours. The progress of the
reaction should be monitored by an appropriate technique such as Thin Layer
Chromatography (TLC).

e Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. Water
and ethyl acetate are added to the reaction mixture with stirring.

o Extraction: The organic layer is separated using a separatory funnel. The aqueous layer is
extracted twice more with ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure using a rotary
evaporator to yield the crude product. Further purification can be achieved by column
chromatography on silica gel.

Spectroscopic Characterization

The structural elucidation of 2,5-Dimethylbenzoxazole is typically confirmed using a
combination of spectroscopic methods.
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e 1H NMR: Expected signals would include two singlets for the two methyl groups and
aromatic protons corresponding to the benzoxazole ring system.

e 13C NMR: The spectrum would show characteristic peaks for the aromatic carbons, the two
methyl carbons, and the carbons of the oxazole ring.

« Infrared (IR) Spectroscopy: Key absorption bands would be observed for C-H stretching of
the aromatic and methyl groups, C=N stretching of the oxazole ring, and C-O-C stretching.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the molecular weight of 2,5-Dimethylbenzoxazole.

Applications in Research and Drug Development

Benzoxazole derivatives are recognized as privileged scaffolds in medicinal chemistry due to
their wide range of biological activities. 2,5-Dimethylbenzoxazole serves as a valuable
building block in the synthesis of more complex molecules with potential therapeutic
applications.

o Pharmaceutical Intermediates: It is used in the synthesis of compounds investigated for
antimicrobial, anti-inflammatory, and anticancer properties.

o Materials Science: The rigid and aromatic structure of 2,5-Dimethylbenzoxazole makes it a
candidate for the development of fluorescent dyes and optical brighteners.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 2,5-Dimethylbenzoxazole
from 2-amino-p-cresol.
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Caption: Synthesis workflow for 2,5-Dimethylbenzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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